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Compound of Interest

Compound Name: Itaconic acid

Cat. No.: B127481

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of itaconic acid in
various solvents, catering to the needs of researchers, scientists, and professionals in drug
development. This document compiles quantitative solubility data, details experimental
protocols for solubility determination, and presents key biochemical pathways and industrial
processes related to itaconic acid.

Quantitative Solubility Data

The solubility of itaconic acid, a key bio-based platform chemical, is crucial for its purification,
reaction chemistry, and formulation. The following tables summarize the quantitative solubility
of itaconic acid in water and several organic solvents at various temperatures. The data has

been compiled from various scientific sources.[1]

Table 1: Solubility of Itaconic Acid in Water
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Temperature (°C) Solubility ( g/100 g Water)
10 5.8

20 8.0

30 11.2

40 15.6

50 225

60 315

Data extrapolated from graphical representations and may be approximate.[2]

Table 2: Solubility of Itaconic Acid in Organic Solvents[1]
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Solubility ( g/100 g

Solvent Temperature (°C)
Solvent)

Methanol 10 215
20 26.8

30 33.1

40 40.5

55 52.8

Ethanol 10 14.2
20 17.8

30 22.0

40 27.1

55 35.8

1-Propanol 10 10.5
20 13.2

30 16.4

40 20.2

55 26.8

2-Propanol 10 12.8
20 16.0

30 20.0

40 24.8

55 33.0

Acetone 10 13.8
20 17.2

30 21.2
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40 26.0

55 34.0

Ethyl Acetate 10 3.5
20 4.8

30 6.5

40 8.8

55 12.5

Acetonitrile 10 2.1
20 3.0

30 4.2

40 5.8

55 8.8

Itaconic acid is also reported to be soluble in hexane and slightly soluble in benzene,
chloroform, carbon disulfide, and petroleum ether.[3][4]

Experimental Protocol: Determination of Itaconic
Acid Solubility by the Gravimetric Method

The following is a detailed methodology for determining the solubility of itaconic acid in a
given solvent using the analytical stirred-flask (gravimetric) method.[1] This method is based on
the principle of determining the mass of solute dissolved in a known mass of solvent in a
saturated solution.

2.1. Materials and Equipment
« Itaconic acid (high purity)

e Solvent of interest (analytical grade)
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o Temperature-controlled shaker or water bath

» Analytical balance (readability to 0.0001 g)

o Glass vials or flasks with airtight seals

o Syringes and syringe filters (solvent-compatible, e.g., PTFE)
e Pre-weighed drying dishes (e.g., aluminum pans)

e Drying oven

» Desiccator

2.2. Procedure

o Preparation of Saturated Solution:

o

Add an excess amount of itaconic acid to a known mass of the solvent in a glass vial.
The presence of undissolved solid is necessary to ensure saturation.

o

Seal the vial tightly to prevent solvent evaporation.

[¢]

Place the vial in a temperature-controlled shaker or water bath set to the desired
temperature.

[¢]

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with continuous
agitation to ensure the solution reaches saturation.

o Sample Withdrawal and Filtration:

[¢]

Once equilibrium is reached, stop the agitation and allow the excess solid to settle.

[e]

Carefully withdraw a known volume of the clear supernatant using a pre-heated syringe to
prevent premature crystallization.

[e]

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,
dry collection vial. This step is crucial to remove any undissolved solid particles.
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e Gravimetric Analysis:
o Accurately weigh the collection vial containing the filtered saturated solution.
o Transfer the solution to a pre-weighed drying dish.

o Place the drying dish in a drying oven at a temperature sufficient to evaporate the solvent
without decomposing the itaconic acid (e.g., 60-80°C).

o Periodically remove the dish from the oven, cool it to room temperature in a desiccator,
and weigh it.

o Repeat the drying and weighing process until a constant mass is achieved, indicating that
all the solvent has evaporated.

2.3. Data Calculation

The solubility (S) in grams of itaconic acid per 100 grams of solvent is calculated using the
following formula:

S = (m_solute / m_solvent) * 100
Where:

e m_solute is the mass of the dried itaconic acid (final constant mass of the dish minus the
initial mass of the empty dish).

e m_solvent is the mass of the solvent in the filtered sample (mass of the collection vial with
the solution minus the mass of the empty collection vial, minus m_solute).

Visualizations: Signaling Pathways and Production
Workflow

3.1. Biosynthetic Pathway of Itaconic Acid in Aspergillus terreus

Itaconic acid is produced microbially, primarily through the fermentation of carbohydrates by
the fungus Aspergillus terreus. The biosynthesis of itaconic acid is closely linked to the
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tricarboxylic acid (TCA) cycle, also known as the Krebs cycle. The key enzymatic step is the
decarboxylation of cis-aconitate, an intermediate of the TCA cycle, to itaconic acid.[5][6]
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Biosynthetic pathway of itaconic acid in Aspergillus terreus.

3.2. General Production Process of Itaconic Acid

The industrial production of itaconic acid involves several key stages, starting from
fermentation to the final purified product. The following diagram illustrates a general workflow

for this process.
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General workflow for the production of itaconic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b127481?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/251587198_Solubility_of_itaconic_acid_in_different_organic_solvents_Experimental_measurement_and_thermodynamic_modeling
https://www.researchgate.net/figure/taconic-acid-solubility-in-water-at-different-temperatures-Solid-line-water-R2_fig1_310459007
https://m.chemicalbook.com/ProductChemicalPropertiesCB8439347_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/811
https://www.researchgate.net/figure/taconic-acid-production-pathway-in-Aspergillus-terreus-The-itaconic-acid-biosynthesis_fig2_305709555
https://www.researchgate.net/figure/Biosynthesis-pathway-of-itaconic-acid-in-Aspergillus-terreus-Metabolites-are-given-in_fig1_234088434
https://www.benchchem.com/product/b127481#solubility-of-itaconic-acid-in-different-solvents
https://www.benchchem.com/product/b127481#solubility-of-itaconic-acid-in-different-solvents
https://www.benchchem.com/product/b127481#solubility-of-itaconic-acid-in-different-solvents
https://www.benchchem.com/product/b127481#solubility-of-itaconic-acid-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127481?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

